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Compound of Interest

Compound Name: 1-Hydroxyguanidine sulfate

Cat. No.: B15565091

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties
of 1-Hydroxyguanidine sulfate. The information is curated for researchers, scientists, and
professionals in the field of drug development, with a focus on data presentation, experimental
methodologies, and mechanistic understanding.

Chemical and Physical Properties

1-Hydroxyguanidine sulfate is a salt form of hydroxyguanidine, a derivative of guanidine. It is
recognized for its potential as an antitumor and antiviral agent.[1][2][3] The compound's
biological activity is primarily attributed to its ability to act as a nitric oxide (NO) donor upon
enzymatic oxidation.

Table 1: General and Physical Properties of 1-Hydroxyguanidine Sulfate
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Property Value Source(s)
Chemical Name 1-Hydroxyguanidine sulfate [4]
Synonyms Hydroxyguanidine hemisulfate [4]

CAS Number 6345-29-5 [41[5]
Molecular Formula C2H12N606S [4]
Molecular Weight 248.22 g/mol [4]
Appearance White crystalline powder [2]

Melting Point 200 °C (decomposes) [2]

Table 2: Solubility and pKa

Property Value Source(s)
Solubility in Water 25 mg/mL [5]

pKa (of N-hydroxyguanidinium) ~8.1 [6]

Synthesis and Purification

While a specific, detailed protocol for the synthesis of 1-Hydroxyguanidine sulfate is not

readily available in the public domain, a general approach can be inferred from the synthesis of

related compounds such as hydroxylamine and guanidine salts.

A plausible synthetic route involves the reaction of hydroxylamine with a cyanamide source,

followed by salt formation with sulfuric acid. The crude product would then be purified, likely

through recrystallization, to yield the final crystalline solid.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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